Cas no 129075-52-1 (5-Amino-3,4-dihydroisoquinolin-1(2H)-one hydrochloride)

• Product Name: 5-Amino-3,4-dihydroisoquinolin-1(2H)-one hydrochloride
• CAS No: 129075-52-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD08234587
• CID: 138351
• PubChem ID: 55253303
• Update Time: 2025-10-23

5-Amino-3,4-dihydroisoquinolin-1(2H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3,4-dihydroisoquinolin-1(2H)-one hydrochloride
• 1(2H)-Isoquinolinone,5-amino-3,4-dihydro-, hydrochloride (1:1)
• 5-amino-3,4-dihydro-2H-isoquinolin-1-one,hydrochloride
• 5-amino-3,4-dihydroisoquinolin-1(2H)-one
• 5-amino-3,4-dihydro-1(2H)-isoquinolinone,monohydrochloride
• 5-amino-3,4-dihydroisoquinolin-1(2H)-one HCL
• OJFDXKROTLNGGX-UHFFFAOYSA-N
• 5-amino-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride
• 5-Amino-3,4-dihydroisoquinolin-1(2H)-one-hydrochloride
• 5-amino-3,4-dihydro-1(2H)-isoquinolinone, monohydrochloride
• MB05527
• 1(2H)-Isoquinolinone, 5-amino-3,4-dihydro-, hydrochloride (1:1)
• AKOS006287424
• 129075-52-1
• EN300-254418
• Z1198176443
• 5-amino-3,4-dihydro-2H-isoquinolin-1-one;hydrochloride

• MDL： MFCD08234587
• Inchi： 1S/C9H10N2O.ClH/c10-8-3-1-2-7-6(8)4-5-11-9(7)12;/h1-3H,4-5,10H2,(H,11,12);1H
• InChI Key： OJFDXKROTLNGGX-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=C(C=2CCN1)N

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.26670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives